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Compound of Interest

Compound Name: Diosmetin-d3

Cat. No.: B564487 Get Quote

Essential Safety and Handling Guide for Diosmetin-
d3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Diosmetin-d3. Adherence to these procedures is

vital for ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identifier:

Name: Diosmetin-d3

Synonyms: 5,7-dihydroxy-2-(3-hydroxy-4-methoxy-d3-phenyl)-4H-1-benzopyran-4-one,

Diosmetol-d3, Luteolin 4'-methyl ester-d3

CAS Number: 1189728-54-8[1]

Hazard Identification: Diosmetin-d3 is classified as harmful if swallowed and causes skin

irritation.[2]

Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, oral (Category 4)[2]

H315: Causes skin irritation Skin irritation (Category 2)[2]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Diosmetin-d3 to

minimize exposure and ensure safety.

Equipment Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, tested to EN 374)

To prevent skin contact and

irritation.[3]

Eye Protection
Safety goggles with side

shields

To protect eyes from dust

particles.[1][3]

Respiratory Protection

Self-contained breathing

apparatus or a particulate filter

respirator (EN 143, P1)

Required when dust formation

is likely.[1][3]

Body Protection
Protective clothing or

laboratory coat

To protect skin and personal

clothing from contamination.[1]

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood to control dust.

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling the substance.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry place.[3]

Recommended storage temperature is -20°C.
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Emergency Procedures and First Aid
Exposure Route First Aid Measures

Ingestion

If swallowed, immediately call a doctor. Medical

assistance for gastric lavage may be necessary.

[1]

Skin Contact
Immediately wash the affected area with soap

and plenty of water and rinse thoroughly.

Eye Contact
Rinse the opened eye for several minutes under

running water.

Inhalation
Move the individual to fresh air. If necessary,

provide artificial respiration or oxygen.[1]

Disposal Plan
Waste Disposal:

Diosmetin-d3 and its container must be disposed of as hazardous waste.

Do not dispose of it with household garbage or allow it to reach the sewage system.

Contaminated packaging should be handled in the same manner as the substance itself.

Disposal must be in accordance with local, regional, and national regulations.

Spill Management:

Wear appropriate personal protective equipment, including a self-contained breathing

apparatus, and avoid dust formation.[1]

Mechanically pick up the spilled material and place it in a suitable container for disposal.

Ensure adequate ventilation in the spill area.[1]
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The following diagram outlines a standard workflow for handling Diosmetin-d3 in a laboratory

setting, from preparation to disposal.

Standard Laboratory Workflow for Handling Diosmetin-d3

Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)

Prepare work area in a ventilated fume hood

Ensure Safety

Weigh Diosmetin-d3

Proceed to Handling

Dissolve in appropriate solvent

Perform experiment

Decontaminate work surfaces

Post-Experiment

Dispose of waste in designated hazardous waste container

Remove and dispose of PPE correctly

Wash hands thoroughly
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Click to download full resolution via product page

Caption: Standard Laboratory Workflow for Handling Diosmetin-d3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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